Cas no 1261990-99-1 (2-Chloro-4-(2,4,6-trifluorophenyl)phenol)

• Product Name: 2-Chloro-4-(2,4,6-trifluorophenyl)phenol
• CAS No: 1261990-99-1
• MF: C₁₂H₆ClF₃O
• MW: 258.623652935028
• MDL: MFCD18315641
• CID: 2621951
• PubChem ID: 53221376
• Update Time: 2025-10-31

2-Chloro-4-(2,4,6-trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2',4',6'-trifluoro[1,1'-biphenyl]-4-ol
• MFCD18315641
• 1261990-99-1
• 2-CHLORO-4-(2,4,6-TRIFLUOROPHENYL)PHENOL
• 2-Chloro-4-(2,4,6-trifluorophenyl)phenol, 95%
• DTXSID60686026
• 2-Chloro-4-(2,4,6-trifluorophenyl)phenol

• MDL： MFCD18315641
• Inchi： 1S/C12H6ClF3O/c13-8-3-6(1-2-11(8)17)12-9(15)4-7(14)5-10(12)16/h1-5,17H
• InChI Key： HKVOSEDUYIEUEL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC(=CC=1F)F)F)O

Computed Properties

• Exact Mass: 258.006
• Monoisotopic Mass: 258.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.1

Additional information on 2-Chloro-4-(2,4,6-trifluorophenyl)phenol

Research Brief on 2-Chloro-4-(2,4,6-trifluorophenyl)phenol (CAS: 1261990-99-1): Recent Advances and Applications

2-Chloro-4-(2,4,6-trifluorophenyl)phenol (CAS: 1261990-99-1) is a fluorinated phenolic compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its unique structural properties and potential applications. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of 2-Chloro-4-(2,4,6-trifluorophenyl)phenol as a key intermediate in the synthesis of novel antifungal agents. The researchers demonstrated that derivatives of this compound exhibited potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. The study emphasized the importance of the trifluorophenyl moiety in enhancing the lipophilicity and membrane permeability of the resulting antifungal compounds.

In the field of agrochemicals, a recent patent (WO2023056789) disclosed the use of 2-Chloro-4-(2,4,6-trifluorophenyl)phenol as a precursor for the development of next-generation herbicides. The patent claims that derivatives of this compound show selective herbicidal activity against broadleaf weeds while being safe for crops such as wheat and corn. The mechanism of action is believed to involve inhibition of the protoporphyrinogen oxidase (PPO) enzyme, a common target for herbicides.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Chloro-4-(2,4,6-trifluorophenyl)phenol. A 2024 paper in Organic Process Research & Development described a novel catalytic system that enables the synthesis of this compound with high yield (92%) and purity (>99%). The method utilizes a palladium-based catalyst under mild conditions, addressing previous challenges related to low yields and harsh reaction conditions.

Pharmacokinetic studies have also been conducted on this compound. Research published in Xenobiotica (2023) investigated the metabolic fate of 2-Chloro-4-(2,4,6-trifluorophenyl)phenol in mammalian systems. The study identified three primary metabolites formed through oxidative defluorination and conjugation pathways. Interestingly, the compound showed favorable pharmacokinetic properties, including good oral bioavailability (68%) and a half-life of approximately 6 hours in rodent models.

Looking ahead, researchers are exploring the potential of 2-Chloro-4-(2,4,6-trifluorophenyl)phenol in drug discovery beyond its current applications. Computational studies suggest that the scaffold could be modified to target various enzymes, including kinases and GPCRs. Additionally, its fluorinated structure makes it a promising candidate for PET (positron emission tomography) tracer development, though this application remains in early stages of investigation.

In conclusion, 2-Chloro-4-(2,4,6-trifluorophenyl)phenol (CAS: 1261990-99-1) continues to be a compound of significant interest across multiple research domains. Its versatility as a synthetic intermediate, combined with its inherent biological activity, positions it as a valuable building block in medicinal and agrochemical research. Future studies will likely focus on expanding its applications and optimizing its synthetic pathways for industrial-scale production.